Cas no 31020-32-3 (Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI))

• Product Name: Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI)
• CAS No: 31020-32-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 315231
• PubChem ID: 302700
• Update Time: 2025-04-19

Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,2-pyridinyl-, 1-methylethyl ester (9CI)
• propan-2-yl N-pyridin-2-ylcarbamate
• [2]pyridyl-carbamic acid isopropyl ester
• [2]Pyridyl-carbamidsaeure-isopropylester
• 2-Isopropoxycarbonylamino-pyridin
• AG-F-02931
• CTK4G6288
• isopropyl pyridin-2-ylcarbamate
• NSC190401
• PROPAN-2-YL N-(PYRIDIN-2-YL)CARBAMATE
• 31020-32-3
• SCHEMBL11794850
• Propan-2-yl pyridin-2-ylcarbamate
• NSC-190401
• DTXSID20307220

• Inchi： 1S/C9H12N2O2/c1-7(2)13-9(12)11-8-5-3-4-6-10-8/h3-7H,1-2H3,(H,10,11,12)
• InChI Key： FPRYAYYONDOGNO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CN=1)=O)C(C)C

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 240.4°Cat760mmHg
• Flash Point: 99.2°C
• Refractive Index: 1.55
• PSA: 51.22
• LogP: 2.11150